Cas no 1261949-44-3 (5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261949-44-3
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• MDL: MFCD18316328
• CID: 2765455
• PubChem ID: 53222051
• Update Time: 2025-06-09

5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID50686631
• 5-(3-CHLORO-4-METHYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol, 95%
• 3'-Chloro-4'-methyl-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 1261949-44-3
• MFCD18316328
• 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316328
• Inchi： 1S/C14H10ClF3O2/c1-8-2-3-9(6-13(8)15)10-4-11(19)7-12(5-10)20-14(16,17)18/h2-7,19H,1H3
• InChI Key： STXWEMRUNDSCOU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 302.0321417Da
• Monoisotopic Mass: 302.0321417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol

Professional Introduction to Compound with CAS No 1261949-44-3 and Product Name: 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol

The compound with the CAS number 1261949-44-3 and the product name 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both chloro and trifluoromethoxy substituents, which are known to enhance its pharmacological properties by influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel phenolic derivatives for their therapeutic potential. The presence of a trifluoromethoxy group in the molecule is particularly noteworthy, as it is known to improve metabolic stability and binding affinity. This feature makes the compound a promising candidate for further investigation in the design of next-generation drugs. Additionally, the 3-Chloro-4-methylphenyl moiety contributes to the compound's overall lipophilicity, which is often a critical factor in drug absorption and distribution.

Current research in pharmaceutical chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic profiles. The compound in question exhibits several advantageous properties that make it suitable for further exploration. For instance, its molecular weight and solubility profile are favorable for oral administration, which is a preferred route of drug delivery due to its convenience and high patient compliance.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of chloro and trifluoromethoxy groups provides a versatile scaffold that can be modified to target various biological pathways. This flexibility is crucial in drug discovery, where multiple iterations are often required to fine-tune a molecule's efficacy and safety profile.

Recent studies have demonstrated that phenolic derivatives can exhibit significant anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol suggests that it may interfere with key signaling pathways involved in these diseases. For example, the trifluoromethoxy group has been shown to enhance the activity of certain enzymes that play a role in cancer cell proliferation.

The compound's interaction with biological targets is another area of interest. Computational modeling studies have suggested that it may bind to proteins involved in metabolic disorders, offering a potential therapeutic approach for conditions such as diabetes and obesity. These findings align with broader trends in drug development, where targeting metabolic pathways is increasingly recognized as a viable strategy for treating chronic diseases.

In addition to its pharmacological potential, this compound also demonstrates interesting chemical properties. The presence of both electron-withdrawing and electron-donating groups allows for diverse reactivity, making it a valuable building block for synthetic chemists. This reactivity can be harnessed to create novel derivatives with enhanced therapeutic effects or improved pharmacokinetic profiles.

The synthesis of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol involves several well-established chemical transformations, including aromatic substitution reactions and protection-deprotection strategies. These synthetic routes are scalable and can be adapted for industrial production if further development occurs. The robustness of these synthetic methodologies ensures that researchers can reliably produce sufficient quantities of the compound for preclinical studies.

Preclinical research on this compound has already yielded promising results regarding its safety and efficacy. Initial toxicity studies have shown that it exhibits low systemic toxicity at therapeutic doses, suggesting that it may be well-tolerated by patients if developed into a drug. Furthermore, pharmacokinetic studies indicate that it has an appropriate half-life for repeated dosing regimens.

The integration of advanced analytical techniques has further enhanced our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions with biological targets. These data are crucial for refining our understanding of how the compound functions at a molecular level.

The role of computational chemistry in studying this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how it interacts with proteins and other biomolecules. These predictions are essential for designing experiments that validate or refute hypotheses about its mechanism of action.

Future directions for research on 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol include exploring its potential as an antiviral agent. Given the increasing importance of antiviral drugs due to emerging infectious diseases, this compound may offer a novel approach to combating viral infections. Additionally, investigating its effects on neurological disorders is another avenue that warrants further exploration.

The development of new pharmaceutical agents often requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The study of 5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol exemplifies this interdisciplinary approach by leveraging knowledge from various fields to advance our understanding of disease mechanisms and develop effective treatments.

In conclusion,5-(3-Chloro-4-methylphenyl)-3-trifluoromethoxyphenol represents a promising candidate for further pharmaceutical development due to its unique structural features and favorable pharmacological properties. Its potential applications in treating various diseases make it an attractive target for future research efforts aimed at improving human health outcomes.